1-(Butylsulfanyl)butan-2-one

• CAS No.: 872313-24-1
• Molecular Formula: C8H16OS
• Molecular Weight: 160.28 g/mol
• IUPAC Name: 1-butylsulfanylbutan-2-one
• InChI: InChI=1S/C8H16OS/c1-3-5-6-10-7-8(9)4-2/h3-7H2,1-2H3
• InChI Key: CTEPXXAAQFEXPW-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(=O)CC

Description

N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide is a chemical compound known for its unique structure and potential applications in various fields. This compound features a pyridine ring, which is a six-membered aromatic ring containing one nitrogen atom, and an acetamide group, which is a functional group derived from acetic acid.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide typically involves the condensation of pyridine-2-carbaldehyde with 2-aminoethylacetamide under specific reaction conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context in which the compound is used.

Comparison with Similar Compounds

When compared to similar compounds, N-(2-{(E)-[(Pyridin-2-yl)methylidene]amino}ethyl)acetamide stands out due to its unique structure and properties. Similar compounds may include other pyridine derivatives or acetamide-containing molecules, each with their own distinct characteristics and applications.

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